Cas no 1807127-00-9 (3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide
• CAS No: 1807127-00-9
• MF: C₆H₅F₂IN₂O₃S
• MW: 350.081779241562
• CID: 4887645
• Update Time: 2025-05-25

3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide

• Inchi： 1S/C6H5F2IN2O3S/c7-5(8)4-2(12)1-3(9)11-6(4)15(10,13)14/h1,5H,(H,11,12)(H2,10,13,14)
• InChI Key： ZFKNTXWYHFBSSK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(C(F)F)=C(N1)S(N)(=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 0.2
• Topological Polar Surface Area: 97.6

Additional information on 3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide

Professional Introduction to 3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide (CAS No. 1807127-00-9)

3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1807127-00-9, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a difluoromethyl group, a hydroxy substituent, an iodopyridine core, and a sulfonamide functional group, make it a versatile building block for designing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The difluoromethyl group is particularly noteworthy as it is often incorporated into drug molecules to enhance metabolic stability and binding affinity. This modification has been extensively studied in the development of small-molecule inhibitors targeting various biological pathways. For instance, compounds featuring this moiety have shown promise in the inhibition of enzymes involved in cancer metabolism and inflammation.

The hydroxy and sulfonamide functional groups further contribute to the compound's pharmacological profile. Hydroxyl groups are commonly found in natural products and pharmaceuticals, often serving as hydrogen bond donors or acceptors, which can influence the compound's solubility and bioavailability. Sulfonamides, on the other hand, are well-known for their biological activity and have been utilized in the development of antibiotics, diuretics, and antiviral agents. The combination of these features in 3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide suggests a broad spectrum of potential therapeutic applications.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. The iodopyridine core of this compound is particularly interesting as iodine-containing heterocycles have been identified as key structural motifs in many bioactive molecules. These compounds often exhibit potent activity against viral enzymes and cancer cell proliferation pathways. For example, studies have demonstrated that iodopyridine derivatives can interfere with viral replication by inhibiting critical enzymes such as proteases and polymerases.

The incorporation of an iodine atom also opens up possibilities for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in the synthesis of complex organic molecules. This reactivity allows for the introduction of diverse substituents, enabling the creation of libraries of derivatives with tailored pharmacological properties. Such libraries are invaluable tools in high-throughput screening campaigns aimed at identifying lead compounds for drug development.

The sulfonamide moiety in 3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide adds another layer of complexity and functionality. Sulfonamides are known for their ability to form stable hydrogen bonds with biological targets, which can enhance binding affinity and selectivity. This property has been exploited in the design of drugs targeting enzymes such as carbonic anhydrase and dipeptidyl peptidase-4 (DPP-4). Additionally, sulfonamides can exhibit significant metabolic stability, making them suitable for oral administration.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide. Molecular modeling techniques allow researchers to predict the binding modes of these molecules to biological targets with high accuracy. This enables the rational design of derivatives with improved pharmacokinetic profiles and reduced side effects. Such computational approaches are becoming increasingly integral to drug discovery pipelines, complementing traditional experimental methods.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the iodine atom at the appropriate position on the pyridine ring, followed by sulfonation to incorporate the sulfonamide group. The presence of the difluoromethyl group may necessitate protective group strategies to prevent unwanted side reactions during synthesis.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-6-iodopyridine-2-sulfonamide (CAS No. 1807127-00-9) is a multifaceted chemical entity with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases. The ongoing research into its applications in antiviral and anticancer therapies underscores its importance in modern medicinal chemistry. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly crucial role in the development of next-generation therapeutics.